1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)-

• CAS No.: 80020-23-1
• Molecular Formula: C16H23N5O5
• Molecular Weight: 365.38 g/mol
• IUPAC Name: 1,3-dimethyl-7-[[4-(morpholin-4-ylmethyl)-1,3-dioxolan-2-yl]methyl]purine-2,6-dione
• InChI: InChI=1S/C16H23N5O5/c1-18-14-13(15(22)19(2)16(18)23)21(10-17-14)8-12-25-9-11(26-12)7-20-3-5-24-6-4-20/h10-12H,3-9H2,1-2H3
• InChI Key: PASPNMNFZXXSGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC3OCC(O3)CN4CCOCC4

Description

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)- is a complex organic compound with a purine base structure

Preparation Methods

The synthesis of 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)- involves multiple steps. The synthetic route typically starts with the preparation of the purine base, followed by the introduction of the morpholinylmethyl and dioxolan groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)- undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on cellular processes and its interactions with biological macromolecules. In medicine, it is investigated for its potential therapeutic properties, including its ability to modulate specific biochemical pathways. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing various cellular processes. The exact molecular targets and pathways involved depend on the specific context and application of the compound .

Comparison with Similar Compounds

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-((4-(4-morpholinylmethyl)-1,3-dioxolan-2-yl)methyl)- can be compared with other similar compounds, such as other purine derivatives. These compounds may share similar chemical structures but differ in their specific functional groups and properties. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .